Cas no 102852-56-2 (5-Hydrazinylisoquinoline Dihydrochloride)

• Product Name: 5-Hydrazinylisoquinoline Dihydrochloride
• CAS No: 102852-56-2
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 1096817
• PubChem ID: 13266425
• Update Time: 2025-10-31

5-Hydrazinylisoquinoline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-hydrazinyl-Isoquinoline hydrochloride
• 5-Hydrazinylisoquinoline diHCl
• EN300-169918
• MFCD27959471
• 102852-56-2
• D80832
• 5-hydrazinylisoquinoline dihydrochloride
• isoquinolin-5-ylhydrazine;dihydrochloride
• AKOS026741524
• 5-hydrazinylisoquinolinedihydrochloride
• CEA85256
• CS-0160685
• BS-14277
• 5-Hydrazinylisoquinoline Dihydrochloride

• Inchi： 1S/C9H9N3.2ClH/c10-12-9-3-1-2-7-6-11-5-4-8(7)9;;/h1-6,12H,10H2;2*1H
• InChI Key： MMPBNPUALBWMAH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1=CC=CC2C=NC=CC=21)N

Computed Properties

• Exact Mass: 231.033003g/mol
• Monoisotopic Mass: 231.033003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.11g/mol
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-Hydrazinylisoquinoline Dihydrochloride

Recent Advances in the Application of 5-Hydrazinylisoquinoline Dihydrochloride (CAS: 102852-56-2) in Chemical Biology and Pharmaceutical Research

5-Hydrazinylisoquinoline dihydrochloride (CAS: 102852-56-2) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its isoquinoline core and hydrazine functional group, has been explored for its role in various biochemical pathways and as a building block for drug discovery. Recent studies have highlighted its utility in the synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of 5-Hydrazinylisoquinoline dihydrochloride is its use as a precursor in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to develop potent and selective inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The hydrazine moiety of the compound facilitates the formation of Schiff bases, enabling the design of molecules with enhanced binding affinity and specificity.

In addition to its role in kinase inhibitor development, 5-Hydrazinylisoquinoline dihydrochloride has been investigated for its antimicrobial properties. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's ability to disrupt microbial cell wall synthesis and inhibit essential enzymes has made it a promising candidate for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of 5-Hydrazinylisoquinoline dihydrochloride may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are needed to validate these effects.

The synthetic versatility of 5-Hydrazinylisoquinoline dihydrochloride has also been leveraged in the development of fluorescent probes for bioimaging. Researchers have functionalized the isoquinoline core with various fluorophores to create probes capable of detecting specific biomolecules in live cells. These probes have been particularly useful in studying intracellular signaling dynamics and drug-target interactions, providing valuable insights into cellular processes.

Despite its promising applications, challenges remain in the optimization of 5-Hydrazinylisoquinoline dihydrochloride-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided tools to overcome these hurdles, enabling the design of more effective and safer derivatives.

In conclusion, 5-Hydrazinylisoquinoline dihydrochloride (CAS: 102852-56-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity and bioimaging, underscore its importance in modern drug discovery. Continued research and development efforts are expected to yield novel therapeutics and tools that leverage the unique properties of this compound, contributing to advancements in healthcare and biomedical science.